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Compound of Interest

Compound Name: Suberoyl chloride

Cat. No.: B127285

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational plans, and disposal information for
the handling of Suberoyl chloride (also known as Octanedioyl dichloride). Adherence to these
guidelines is essential to ensure personal safety and mitigate risks in the laboratory
environment.

Suberoyl chloride is a corrosive and moisture-sensitive chemical that requires careful
handling in a controlled setting. It can cause severe burns to the skin and eyes and is harmful if
inhaled or ingested.[1][2][3] This guide serves as a procedural resource for its safe use.

Chemical and Physical Properties

A summary of key quantitative data for Suberoyl chloride is provided below for easy
reference.
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Property Value
Octanedioyl dichloride, Suberic acid
Synonyms . .
dichloride[1][2]
CAS Number 10027-07-3[2]
Molecular Formula C8H12CI202[3][4]
Molecular Weight 211.08 g/mol [4]
Clear, colorless to light yellow/brown liquid[1][3]
Appearance
[4]
Boiling Point 147 °C @ 12 mmHg[4]
Flash Point > 110 °C /> 230 °F[1][5]

Operational and Safety Plan

A systematic approach is crucial when working with Suberoyl chloride. The following sections
detail the necessary engineering controls, personal protective equipment (PPE), handling
procedures, and emergency responses.

Engineering Controls

Proper ventilation and emergency facilities are the first line of defense against exposure.

e Chemical Fume Hood: All handling of Suberoyl chloride must be conducted within a
certified chemical fume hood to minimize inhalation exposure.[1][6]

» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the workstation.[1][2][6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.
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Body Part

Required PPE

Specification

Eyes/Face

Safety Goggles & Face Shield

Wear chemical safety goggles
that comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1][2] A full-
face shield is also

recommended.[3][7]

Skin

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin

exposure.[1][8]

Protective Clothing

Alab coat, long-sleeved
clothing, and an apron are
required to prevent skin
contact.[1][8]

Respiratory

Respirator (if needed)

Work should be performed in a
fume hood.[1] If ventilation is
inadequate or exposure limits
are exceeded, use a
NIOSH/MSHA-approved
respirator.[1][6]

Step-by-Step Handling Protocol

e Preparation:

o Before starting, ensure the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents.

o Confirm the location and operational status of the nearest safety shower and eyewash

station.[1]

o Put on all required PPE as detailed in the table above.

e Handling the Chemical:
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o Keep the container of Suberoyl chloride tightly closed when not in use.[1]

o This material is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen) and
take precautions to avoid any contact with water or moist air.[1][2][6] Incompatible
materials include water, strong bases, alcohols, and oxidizing agents.[1][8]

o Avoid breathing any vapors, mists, or gases.[1]

o Prevent all contact with eyes, skin, and clothing.[1]

o Storage:
o Store in a cool, dry, and well-ventilated area designated as a "Corrosives Area".[1][2][6]
o Keep containers tightly sealed to protect from moisture.[1][2]

o Store away from incompatible materials.[1]

Emergency and Disposal Plans

Immediate and correct response to an exposure or spill is critical.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the
Eye Contact . . .

upper and lower eyelids. Seek immediate

medical attention.[1]

Get medical aid immediately.[1] Immediately
) flush skin with plenty of water for at least 15
Skin Contact ) ) ) )
minutes while removing all contaminated

clothing and shoes.[1][2]

Remove from exposure and move to fresh air
immediately. If breathing is difficult, administer
Inhalation oxygen. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
) them drink 2-4 cupfuls of water or milk. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

[8]

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors.[1]

Contain: Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand,
dry lime, soda ash, or a universal binder.[1][2][8] Do not use water.[1][5]

Collect: Carefully sweep or scoop the absorbed material into a suitable, closed container for
disposal.[1][8]

Decontaminate: Clean the spill area thoroughly.

All waste containing Suberoyl chloride must be treated as hazardous.
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» Dispose of waste in a designated, labeled, and sealed container.
» Waste disposal must be conducted through an approved waste disposal plant.[2][3][9]

¢ Itis imperative to consult and comply with all local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[2]

Safe Handling Workflow

The following diagram illustrates the logical flow for safely working with Suberoyl chloride,
from initial preparation to final disposal, including emergency pathways.

1. Preparation
- Verify fume hood
- Don PPE
- Locate safety equipment

;

2. Handling
- Work in fume hood
- Avoid water/moisture
- Keep container closed

1 ~

/

3. Storage & Disposal Y S~

- Store in corrosives area
. . Personnel Exposure
- Seal container tightly

- Dispose as hazardous waste

Spill Response Protocol First Aid Measures
Work Complete - Evacuate & Ventilate - Use safety shower/eyewash
P - Absorb with inert material - Remove contaminated clothing

- Collect for disposal - Seek immediate medical attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Suberoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127285#personal-protective-equipment-for-handling-
suberoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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